(2R)-N-{[2-(2-fluorophenoxy)pyridin-3-yl]methyl}-2-hydroxypropanamide

• IUPAC Name: (2R)-N-[[2-(2-fluorophenoxy)pyridin-3-yl]methyl]-2-hydroxypropanamide
• InChI: InChI=1S/C15H15FN2O3/c1-10(19)14(20)18-9-11-5-4-8-17-15(11)21-13-7-3-2-6-12(13)16/h2-8,10,19H,9H2,1H3,(H,18,20)/t10-/m1/s1
• InChI Key: JZMOAIKALHLKOP-SNVBAGLBSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)OC2=CC=CC=C2F)O
• Isomeric SMILES: C[C@H](C(=O)NCC1=C(N=CC=C1)OC2=CC=CC=C2F)O
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a transition metal-free synthesis of β-(pyridin-2-yl)-methyl ketones, using (pyridin-2-yl)methyl alcohols and ketones through the 2-pyridinylmethyl borrowing strategy. This approach provides an efficient, available, and environmentally benign access, leading to alkylation products with broad functional group tolerance and excellent yields.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include base-promoted C-alkylation of (pyridin-2-yl)-methyl alcohols with ketones via cleavage of unstrained C(sp3)–C(sp3) bonds. This leads to the formation of β-(pyridin-2-yl)-methyl ketones.

Mechanism of Action

The mechanism of action for similar compounds involves the abnormal activation of FGFR signaling pathway, which plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Future Directions

The future directions for research on similar compounds involve the design and synthesis of novel anti-cancer agents targeting Nur77. These compounds have shown promise in the treatment of various types of cancer.